Cas no 1797182-38-7 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide)

• Product Name: N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide
• CAS No: 1797182-38-7
• MF: C₁₁H₁₉N₃O₃S
• MW: 273.35186123848
• CID: 5959479
• PubChem ID: 71810304
• Update Time: 2025-05-25

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide
• F6448-1996
• 1797182-38-7
• N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]propane-2-sulfonamide
• N-[1-(OXAN-4-YL)PYRAZOL-4-YL]PROPANE-2-SULFONAMIDE
• AKOS024567497

• Inchi： 1S/C11H19N3O3S/c1-9(2)18(15,16)13-10-7-12-14(8-10)11-3-5-17-6-4-11/h7-9,11,13H,3-6H2,1-2H3
• InChI Key： WPWDSMLFUNEHJO-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1C=NN(C=1)C1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 273.11471265g/mol
• Monoisotopic Mass: 273.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.6Ų

Additional information on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide: A Comprehensive Overview

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide, identified by the CAS number 1797182387, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound, often referred to as a sulfonamide derivative, has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a pyrazole ring, a tetrahydropyran moiety, and a sulfonamide group, which collectively contribute to its versatile properties.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in various bioactive compounds. Its presence in this molecule suggests potential anti-inflammatory or antioxidant properties, as pyrazole derivatives are known for their ability to modulate cellular signaling pathways. The tetrahydropyran group, on the other hand, adds a cyclic ether structure that enhances the compound's solubility and stability. This combination makes the compound an attractive candidate for drug development.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as bioisosteres or as part of larger scaffolds in drug design. The sulfonamide group in this compound not only contributes to its pharmacokinetic properties but also plays a role in enhancing its bioavailability. Researchers have explored the use of such compounds in treating various conditions, including cancer, inflammatory diseases, and neurodegenerative disorders.

The synthesis of N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)propane-2-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically includes nucleophilic substitution, cyclization, and amide formation steps. These steps are carefully optimized to ensure high yields and purity of the final product.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, it has demonstrated moderate inhibitory effects on certain kinases involved in cell proliferation and survival pathways. Additionally, its ability to penetrate cellular membranes suggests potential applications in targeting intracellular pathogens or delivering therapeutic agents across biological barriers.

One of the most recent advancements in the study of this compound involves its use as a lead molecule for designing more potent analogs. By modifying the substituents on the pyrazole ring or altering the tetrahydropyran group, researchers aim to enhance its selectivity and efficacy against specific molecular targets. These modifications are guided by computational modeling tools that predict how changes in the molecular structure will affect its pharmacological properties.

Moreover, the environmental impact of synthesizing this compound has been a topic of interest among green chemists. Efforts are being made to develop more sustainable synthesis routes that minimize waste and reduce energy consumption. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being explored as greener alternatives to traditional methods.

In conclusion, N-(1-(tetrahydro-2H-pyran-4-yl)-pyrazol-4-yl)-propane-sulfonamide represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse biological activities. Its unique combination of functional groups and structural motifs positions it as a valuable tool in both academic research and industrial drug development.